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Compound of Interest

Compound Name: Butylferrocene, 97%

Cat. No.: B12061408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

n-Butylferrocene is an organometallic compound characterized by a butyl group attached to

one of the cyclopentadienyl rings of a ferrocene molecule. This modification imparts specific

solubility and reactivity characteristics that make it a valuable reagent in various chemical and

industrial applications. This guide provides an overview of its key properties, a representative

experimental protocol for its derivatization, and a look into its applications, particularly in areas

relevant to pharmaceutical and materials science research.

Physicochemical Properties of n-Butylferrocene
The fundamental properties of n-butylferrocene are summarized in the table below, providing a

quick reference for laboratory use.
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Property Value

CAS Number 31904-29-7

Molecular Formula C₁₄H₁₈Fe

Molecular Weight 242.14 g/mol [1][2]

Appearance Clear dark red to brown liquid[1]

Boiling Point 232 °C (at 630 mmHg)[2]

Density 1.172 g/mL[2]

Solubility Insoluble in water[2]

Experimental Protocol: Synthesis of Ferrocenyl
Silanes from n-Butylferrocene Derivatives
The following is a representative synthetic methodology adapted from procedures for creating

more complex ferrocene derivatives for specialized applications, such as burning rate

accelerators in composite gas generators. This protocol outlines the synthesis of ferrocenyl

silanes from a chloroalkyl derivative of n-butylferrocene.[3]

Objective: To synthesize a ferrocenyl silane via a Grignard reaction followed by silylation.

Materials:

4-Chlorobutylferrocene (derivative of n-butylferrocene)

Magnesium turnings

Chlorodimethylsilane

Anhydrous Tetrahydrofuran (THF)

Standard glassware for air-sensitive reactions (Schlenk line, nitrogen atmosphere)

Methodology:
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Grignard Reagent Formation:

In a flame-dried, three-necked flask under a nitrogen atmosphere, add magnesium

turnings.

Dissolve 4-chlorobutylferrocene in anhydrous THF and add it dropwise to the magnesium

turnings with stirring.

The reaction mixture is gently heated to initiate the formation of the Grignard reagent,

which is observed by a change in color and the consumption of magnesium. The reaction

is continued until the magnesium is fully consumed.

Silylation:

The freshly prepared Grignard reagent is cooled in an ice bath.

Chlorodimethylsilane, dissolved in anhydrous THF, is added dropwise to the stirred

Grignard solution.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the completion of the reaction.

Work-up and Purification:

The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with an appropriate

organic solvent (e.g., diethyl ether).

The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure.

The crude product is then purified using column chromatography on silica gel to yield the

desired ferrocenyl silane.

Characterization: The structure of the synthesized compound can be confirmed using

spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.[3]
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Logical Workflow: Application of Ferrocene
Derivatives in Research and Development
The following diagram illustrates a generalized workflow for the application of n-butylferrocene

and its derivatives in various research and development fields, from initial synthesis to final

application.
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Logical workflow for ferrocene derivative applications.
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n-Butylferrocene and its derivatives have found utility in a wide range of applications:

Pharmaceuticals: Ferrocene-containing compounds have been investigated for their

therapeutic potential. For instance, ferroquine, a ferrocene-chloroquine analog, has

demonstrated significant antimalarial activity.[4] Ferrocene derivatives are also explored for

their anti-tumor properties.[5]

Catalysis: In synthetic chemistry, these compounds serve as catalysts in various reactions,

including electrochemical redox processes.[5][6]

Fuel Additives: Ferrocene and its derivatives act as antiknock agents and promote the

smokeless combustion of fuels.[5]

Polymer Science: They are used as activators in polymerization processes and can enhance

the thermal and UV stability of polymers.[5]

Electronics: In the electronics sector, they are used to stabilize current in electrodes and in

the fabrication of semiconductor chips through chemical vapor deposition.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12061408#cas-number-and-molecular-weight-of-n-
butylferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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